Cas no 1603005-97-5 (1-chloro-3-methylbutan-2-amine)

• Product Name: 1-chloro-3-methylbutan-2-amine
• CAS No: 1603005-97-5
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD24497459
• CID: 5181070
• PubChem ID: 18315988
• Update Time: 2025-10-28

1-chloro-3-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine, 1-chloro-3-methyl-
• 1-chloro-3-methylbutan-2-amine

• MDL： MFCD24497459
• Inchi： 1S/C5H12ClN/c1-4(2)5(7)3-6/h4-5H,3,7H2,1-2H3
• InChI Key： STATXSIYIAALDP-UHFFFAOYSA-N
• SMILES： C(Cl)C(N)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-chloro-3-methylbutan-2-amine

Comprehensive Overview of 1-chloro-3-methylbutan-2-amine (CAS No. 1603005-97-5): Properties, Applications, and Industry Insights

1-chloro-3-methylbutan-2-amine (CAS No. 1603005-97-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This chlorinated amine derivative, characterized by its unique branched alkyl chain and reactive functional groups, serves as a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in developing novel bioactive molecules, particularly in the design of chiral catalysts and small-molecule therapeutics targeting metabolic pathways.

The compound's molecular structure features a chlorine substituent at the 1-position and a methyl group at the 3-position, creating steric and electronic effects that influence its reactivity. Researchers are particularly interested in its stereoselective reactions, as the chiral center at the 2-position enables the synthesis of enantiomerically pure compounds. This property aligns with current industry demands for high-precision intermediates in asymmetric synthesis.

In pharmaceutical applications, 1-chloro-3-methylbutan-2-amine has shown promise as a building block for neurologically active compounds. Its structural similarity to naturally occurring amino acid derivatives makes it valuable for developing blood-brain barrier permeable molecules. Recent patent filings (2022-2023) reveal its incorporation in prodrug formulations and targeted drug delivery systems, addressing trending research areas like personalized medicine and sustained-release technologies.

The agrochemical sector utilizes this compound in developing next-generation crop protection agents. Its chloroamine moiety contributes to the bioactivity of certain systemic pesticides, while the methylbutane backbone enhances environmental stability. With growing emphasis on green chemistry, modified derivatives of 1603005-97-5 are being evaluated for reduced ecological impact while maintaining efficacy against resistant pest strains.

Analytical characterization of 1-chloro-3-methylbutan-2-amine typically involves GC-MS and NMR spectroscopy, with the chlorine atom producing distinctive isotopic patterns in mass spectra. The compound's physicochemical properties—including its moderate water solubility (logP ~1.8) and boiling point (~180°C)—make it suitable for diverse reaction conditions. These traits are frequently discussed in process chemistry forums, especially regarding solvent selection and reaction optimization.

Recent advancements in continuous flow chemistry have improved the synthesis efficiency of 1603005-97-5, addressing common challenges like byproduct formation during chlorination steps. The compound's stability under microwave-assisted reactions has also been documented, offering opportunities for rapid analog development. Such innovations respond to the pharmaceutical industry's push for accelerated discovery timelines and cost-effective scaling.

Quality control protocols for 1-chloro-3-methylbutan-2-amine emphasize chiral purity analysis using HPLC with chiral columns. Impurity profiling often focuses on detecting regioisomers and elimination byproducts, crucial for meeting ICH guidelines in drug development. These analytical considerations are increasingly important as regulatory agencies heighten scrutiny of genotoxic impurities in pharmaceutical intermediates.

Market analysts note growing demand for custom synthesis of 1603005-97-5, particularly from contract research organizations serving niche therapeutic areas. The compound's structural modularity supports its use in combinatorial chemistry libraries, a strategy gaining traction in AI-driven drug discovery platforms. This aligns with broader industry trends toward computational molecular design and high-throughput screening.

Environmental fate studies indicate that 1-chloro-3-methylbutan-2-amine undergoes aerobic biodegradation within 28 days in standard OECD tests, a factor contributing to its preference over more persistent alternatives. Research into its metabolic pathways in biological systems continues, with particular interest in its potential enzymatic transformations and conjugation reactions—topics frequently searched in ADME prediction databases.

Handling and storage recommendations for 1603005-97-5 emphasize protection from moisture and strong oxidizers, with inert atmosphere storage suggested for long-term stability. These protocols reflect general best practices for amine-containing compounds, a subject of numerous chemical safety webinars and laboratory management discussions.

Future research directions may explore the compound's utility in bioconjugation chemistry for antibody-drug conjugates (ADCs) or its incorporation into metal-organic frameworks (MOFs) for catalytic applications. Such potential uses position 1-chloro-3-methylbutan-2-amine at the intersection of multiple emerging technologies, ensuring continued scientific and commercial interest in this versatile chemical entity.